molecular formula C12H17NO2S B11731537 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine

Cat. No.: B11731537
M. Wt: 239.34 g/mol
InChI Key: XHBCUKUGPJDLMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is a chemical compound with the molecular formula C12H17NO2S and a molecular weight of 239.33 g/mol. It is a useful research chemical and is often utilized in various scientific studies.

Preparation Methods

The synthesis of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine typically involves the reaction of cyclopentanamine with 3-(methylsulfonyl)benzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: It can undergo substitution reactions where the methylsulfonyl group can be replaced by other functional groups under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: It may be used in studies involving biological pathways and interactions.

    Medicine: Research into its potential therapeutic effects and mechanisms of action is ongoing.

    Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine involves its interaction with specific molecular targets and pathways. The exact pathways and targets depend on the context of its use, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine can be compared with other similar compounds such as:

  • 1-(3-Methylsulfonylphenyl)-1-cyclopentanamine
  • 1-(3-Methylsulfonylphenyl)cyclopentan-1-amine

These compounds share similar structural features but may differ in their specific chemical properties and applications.

Properties

Molecular Formula

C12H17NO2S

Molecular Weight

239.34 g/mol

IUPAC Name

1-(3-methylsulfonylphenyl)cyclopentan-1-amine

InChI

InChI=1S/C12H17NO2S/c1-16(14,15)11-6-4-5-10(9-11)12(13)7-2-3-8-12/h4-6,9H,2-3,7-8,13H2,1H3

InChI Key

XHBCUKUGPJDLMC-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=CC(=C1)C2(CCCC2)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.